Cas no 4033-88-9 (Dimethyl 2-(4-nitrophenyl)malonate)

Dimethyl 2-(4-nitrophenyl)malonate is a versatile organic compound primarily used as an intermediate in synthetic organic chemistry. Its structure features a malonate ester group and a 4-nitrophenyl substituent, making it valuable for nucleophilic substitution reactions and cyclization processes. The compound is particularly useful in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals due to its reactivity and stability under various conditions. The ester groups facilitate further functionalization, while the nitro group enhances electrophilic properties, enabling selective transformations. Its crystalline form ensures consistent purity, making it suitable for precise applications in research and industrial settings. Proper handling and storage are recommended to maintain its integrity.
Dimethyl 2-(4-nitrophenyl)malonate structure
4033-88-9 structure
Product Name:Dimethyl 2-(4-nitrophenyl)malonate
CAS No:4033-88-9
MF:C11H11NO6
MW:253.208143472672
MDL:MFCD03425806
CID:925656
PubChem ID:2764303
Update Time:2025-05-27

Dimethyl 2-(4-nitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2-(4-nitrophenyl)malonate
    • dimethyl 2-(4-nitrophenyl)propanedioate
    • (4-nitro-phenyl)-malonic acid dimethyl ester
    • (4-Nitro-phenyl)-malonsaeure-dimethylester
    • 2-(4-nitrophenyl)malonic acid dimethyl ester
    • Dimethyl (4-Nitrophenyl)malonate
    • dimethyl 2-(4-nitrophenyl)propane-1,3-dioate
    • CS-0061798
    • PYUABAXAUVLRNX-UHFFFAOYSA-N
    • 1,3-dimethyl 2-(4-nitrophenyl)propanedioate
    • dimethyl(4-nitrophenyl)malonate
    • SCHEMBL3529478
    • MFCD03425806
    • A873378
    • DTXSID30377393
    • dimethyl2-(4-nitrophenyl)malonate
    • AKOS005071161
    • 7T-0054
    • 4033-88-9
    • MDL： MFCD03425806
    • Inchi： 1S/C11H11NO6/c1-17-10(13)9(11(14)18-2)7-3-5-8(6-4-7)12(15)16/h3-6,9H,1-2H3
    • InChI Key： PYUABAXAUVLRNX-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C(=O)OC)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 253.05900
  • Monoisotopic Mass: 253.05863707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.4Ų

Experimental Properties

  • Melting Point: 125-127°C
  • PSA: 98.42000
  • LogP: 1.54760

Dimethyl 2-(4-nitrophenyl)malonate Security Information

  • HazardClass：IRRITANT

Dimethyl 2-(4-nitrophenyl)malonate Customs Data

  • HS CODE：2917399090
  • Customs Data：

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Dimethyl 2-(4-nitrophenyl)malonate Pricemore >>

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